1-(4-aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-aminophenyl)methyl]-N-(2,4-difluorophenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C17H14F2N4O/c18-12-3-6-15(14(19)7-12)22-17(24)16-9-23(10-21-16)8-11-1-4-13(20)5-2-11/h1-7,9-10H,8,20H2,(H,22,24)
• InChI Key: PVNGLLSXKYTXBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(N=C2)C(=O)NC3=C(C=C(C=C3)F)F)N
• Molecular Formula: C17H14F2N4O
• Molecular Weight: 328.32 g/mol

Description

1-(4-Aminobenzyl)-N-(2,4-difluorophenyl)-1H-imidazole-4-carboxamide, also known as 4-AB-DFPI, is an organic compound used in scientific research. It is a derivative of imidazole and is composed of an aminobenzyl group, a difluorophenyl group, and an imidazole carboxamide group. 4-AB-DFPI has been studied for its potential applications in a variety of fields, including medicine and biochemistry.

Scientific Research Applications

• Synthesis and Structural Analysis : Research has demonstrated the synthesis of related compounds through various chemical reactions. For instance, the synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide involved a 'one-pot' reductive cyclization, elucidated through IR, 1H-NMR, 13C-NMR, and LC-MS data (Bhaskar et al., 2019). This process is indicative of the complex syntheses involved in creating similar imidazole carboxamide derivatives.

• Mechanistic Studies in Organic Synthesis : Another example is the reaction of 1H-pyrazole-3-carboxylic acid converted into corresponding 1H-pyrazole-3-carboxamide. The study of these reactions offers insights into the mechanistic aspects of functionalization reactions involving imidazole derivatives (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

• Novel Synthesis Methods for Imidazole Derivatives : The novel synthesis of imidazo[1,2-b][1,2,4]triazole and imidazo[5,1-f]-[1,2,4]triazine derivatives, starting from aminoimidazoles, illustrates the chemical versatility and potential applications of imidazole carboxamides in creating new compounds with unique properties (Molina, Lorenzo, & Aller, 1989).

• Crystal and Molecular Structure Analysis : Studies on the crystal and molecular structure of similar compounds, such as 5-Amino-1-(2,3:5,6-Di-O-isopropylidene-α-D-mannofuranosyl) Imidazole-4-carboxamide, provide essential information on the structural aspects of these molecules. Such analyses are crucial for understanding the molecular interactions and properties of imidazole derivatives (Briant, Jones, & Shaw, 1995).

• Antitumor Activity and Biological Applications : The conversion of 5-aminoimidazole-4-carboxamide to imidazo[5,1-d][1,2,3,5]tetrazin-4(3H)-ones, related in structure to antitumor agents like temozolomide, highlights the potential biomedical applications of imidazole carboxamides in the development of new therapeutic agents (Wang, Wheelhouse, Zhao, Langnel, & Stevens, 1998).

• Chemical Synthesis of Diverse Compounds : Synthesis of compounds like 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives shows the broad chemical applicability of these imidazole derivatives. The structural variations in these syntheses demonstrate the potential for creating a wide range of molecules for different applications (Hassan, Hafez, & Osman, 2014).